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Compound of Interest

Compound Name: Glycol Salicylate

Cat. No.: B1663807

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of Glycol Salicylate, including personal protective equipment
(PPE), operational plans for handling and storage, and disposal protocols.

Properties of Glycol Salicylate

A summary of the key quantitative data for Glycol Salicylate is provided in the table below for
easy reference.

Property Value

Molecular Formula C9H1004

Molecular Weight 182.17 g/mol

CAS Number 87-28-5

Melting Point 21°C[1]

Boiling Point 294°C[1]

Density 1.18 g/cm3 at 20°C
Solubility Slightly soluble in water[1]

Occupational Exposure Limits for Glycol Salicylate are not established.[2][3]
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Personal Protective Equipment (PPE)

To ensure the safety of personnel when handling Glycol Salicylate, the following personal
protective equipment is required.

Core PPE Requirements
PPE Category Specifications

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye/Face Protection ]
(US) approved standards. A full-face shield may

be necessary where splashing is possible.

Wear impervious protective clothing, such as a
) ] lab coat, apron, or coveralls, to prevent skin
Skin Protection ) ) o
contact. Fire/flame resistant clothing is also

recommended.

) Chemical impermeable gloves (e.qg., nitrile or
Hand Protection _
neoprene) are required.

Not typically required under normal conditions of
use with adequate ventilation. If exposure limits
are exceeded, or if irritation is experienced, a
full-face respirator with an appropriate filter
(e.g., NIOSH type R or P) should be used. In

emergencies or situations with unknown

Respiratory Protection

exposure levels, a full-face positive-pressure,

air-supplied respirator is necessary.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following
workflow outlines the key procedural steps.
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Workflow for Safe Handling and Disposal of Glycol Salicylate
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Caption: Workflow for the safe handling and disposal of Glycol Salicylate.
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Detailed Experimental Protocols

While specific experimental designs will vary, the following general protocols for handling,
storage, and disposal must be integrated into any procedure involving Glycol Salicylate.

Handling Protocols

« Always handle Glycol Salicylate in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation of vapors.

» Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid measures
outlined below.

e Do not eat, drink, or smoke in areas where Glycol Salicylate is handled or stored.
e Wash hands thoroughly after handling the substance.
e Minimize the generation of dust or aerosols.

o Keep containers tightly closed when not in use.

Storage Protocols

e Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.

» Keep containers tightly sealed.

o Store away from incompatible materials such as strong acids, strong bases, and strong
oxidizing agents.

« Recommended storage temperature for the pure form is -20°C for long-term storage (up to 3
years).

Disposal Plan

» Glycol Salicylate waste should be considered hazardous waste.

¢ Do not dispose of Glycol Salicylate down the drain or into the environment.
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o Collect waste in a suitable, sealed, and clearly labeled container. The label should include

the words "Hazardous Waste," the name of the chemical, and the accumulation start date.

e Dispose of the waste through a licensed hazardous waste disposal company, adhering to all

local, state, and federal regulations.

Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Protocol

If swallowed, rinse mouth with water. Do not

Ingestion induce vomiting. Seek immediate medical
attention.
Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas. Use the personal protective equipment outlined above.

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains, as it can be harmful to the environment.
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e Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,
diatomite, universal binders). Collect the material in a suitable, closed container for disposal.
For large spills, dike the area to prevent spreading and collect the material for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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